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Compound of Interest

Compound Name: 3-Methyl-3-phenylpyrrolidine

CAS No.: 56606-73-6

Cat. No.: B2819881

Get Quote

Executive Summary
3-Methyl-3-phenylpyrrolidine (CAS: 56606-73-6 for free base) represents a distinct class of

constrained secondary amines used frequently as a pharmacophore in CNS-active drug

development.[1][2][3] Unlike its analog 3-phenylpyrrolidine, the presence of a quaternary

carbon at the C3 position confers unique oxidative resistance to the carbon skeleton. However,

the secondary amine moiety remains a critical vector for instability, specifically regarding

carbamylation (CO₂ absorption) and N-oxidation.

This guide details the physicochemical vulnerabilities of this molecule and provides a validated

framework for its storage and handling, distinguishing critically between the Free Base and

Hydrochloride Salt forms.[3]

Part 1: Chemical Profile & Physicochemical
Properties[1][3][4]
Understanding the structural constraints is the first step to ensuring stability.[3] The quaternary

center at C3 prevents benzylic oxidation, shifting the stability focus almost entirely to the
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nitrogen atom.[3]

Property Data Technical Note

Chemical Name 3-Methyl-3-phenylpyrrolidine

CAS Number
56606-73-6 (Free Base)56423-

33-9 (Racemate/General)

Verify specific salt forms (e.g.,

HCl) with supplier CoA.[1][2][3]

Molecular Formula C₁₁H₁₅N

Molecular Weight 161.25 g/mol

pKa (Calc.) ~9.5 - 10.0

Typical for cyclic secondary

amines; indicates high basicity.

[1][3]

Physical State

Free Base: Viscous Oil / Low-

melting solidSalt: Crystalline

Solid

Free base is prone to

supercooling and remaining an

oil.[1][3]

Solubility

Free Base: DCM, MeOH,

DMSO, Et₂OSalt: Water,

MeOH, DMSO

Salt is insoluble in non-polar

ethers (Et₂O, TBME).

Part 2: Mechanisms of Instability[1]
As a Senior Application Scientist, I must emphasize that "shelf-life" is not a fixed date but a

function of exposure to three variables: Carbon Dioxide, Oxygen, and Moisture.

The "Carbamate Trap" (Free Base Specific)
The most immediate threat to the free base is atmospheric CO₂.[3] Secondary amines react

reversibly with CO₂ to form carbamic acids, which often destabilize into ammonium carbamate

salts.[3] This manifests physically as a clear oil turning cloudy or forming a crust.[3]

Reaction:

Oxidative Pathways
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While the C3 position is blocked from oxidation (quaternary), the nitrogen lone pair is

susceptible to Radical Single Electron Transfer (SET), leading to N-oxides, particularly in the

presence of trace metal ions or peroxides in solvents (e.g., old ethers).

Hygroscopicity (Salt Specific)
The Hydrochloride salt is chemically stable but physically unstable.[3] It is hygroscopic.[3]

Moisture absorption alters the effective mass, leading to stoichiometry errors in synthesis.[3]

Visualization: Degradation Pathways
The following diagram illustrates the primary degradation vectors. Note the central role of the

Nitrogen atom.[3]

3-Methyl-3-phenylpyrrolidine
(Secondary Amine)

Ammonium Carbamate
(White Crust/Cloudiness)Reversible Reaction

(Free Base Only)

N-Oxide / Imine
(Yellowing)

Radical Oxidation
(Slow)

Deliquescent Salt
(Weighing Error)

Hygroscopicity
(Salt Form)

Atmospheric CO2

Atmospheric O2 / Light

Moisture (H2O)

Click to download full resolution via product page

Caption: Primary degradation vectors. The Free Base is sensitive to CO2 (Carbamylation),

while the Salt form is sensitive to Moisture (Hygroscopicity).

Part 3: Storage Protocols
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Do not treat the Free Base and the Salt as the same inventory item.[3] Their thermodynamic

needs differ significantly.[3]

Comparative Storage Table
Parameter Free Base (Oil/Solid) Hydrochloride Salt (Solid)

Primary Hazard
Carbonylation (CO₂

absorption)
Hygroscopicity (Moisture)

Temperature
-20°C (Recommended)2-8°C

(Acceptable < 1 month)

Ambient (20-25°C)Desiccated

environment is prioritized over

cold.[1][3]

Atmosphere

Strict Inert Gas

(Argon/N₂)Purge headspace

after every use.[3]

DesiccatorSilica gel or Drierite

required.[3]

Container

Amber Glass Vial with Teflon-

lined screw cap.[3] Avoid

Parafilm alone (permeable to

CO₂).[3]

HDPE bottle or Glass Vial.

Tightly sealed.

Shelf Life
6-12 Months (if opened)24

Months (unopened)
> 36 Months (if dry)

Protocol: Handling the Free Base (The "Argon Blanket")
Rationale: To prevent the formation of insoluble carbamates which ruin stoichiometry.[1]

Preparation: Allow the storage vial to warm to room temperature before opening. Opening a

cold vial condenses atmospheric moisture immediately.[3]

Dispensing: Use a glass syringe or pipette. Avoid pouring.

Purging: Immediately after dispensing, introduce a stream of dry Argon or Nitrogen into the

vial headspace for 10-15 seconds.[3]

Sealing: Cap tightly. Wrap the cap junction with electrical tape or Parafilm (as a secondary

dust seal, not a primary gas seal).[3]
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Part 4: Quality Control & Validation
Before using this compound in critical synthesis (e.g., GMP steps or late-stage coupling),

validate its integrity.

QC Decision Tree
Use this workflow to determine if repurification is necessary.

Receive/Retrieve Material

Visual Inspection

Form Check

Free Base HCl Salt

Clear/Yellow Oil Cloudy/Crusty Free Flowing Powder Clumped/Sticky

Proceed to Synthesis Repurification Required

Dissolve in Et2O ->
Filter Solids (Carbamates) ->

Concentrate

If Free Base

Recrystallize (EtOH/Et2O)
or Dry in Vacuum Oven

If Salt
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Caption: QC Decision Tree. Visual cues often precede analytical failure.[3] Cloudy oil indicates

CO2 contamination.

Analytical Validation (HPLC/NMR)
1H NMR (CDCl₃): Check for the integrity of the N-H proton (broad singlet, usually 1.5-2.5

ppm) and the distinct methyl singlet (approx 1.4 ppm).

Degradation Sign: Appearance of downfield shifts or split peaks indicates salt formation or

oxidation.[3]

HPLC: Run using a basic buffer (e.g., Ammonium Bicarbonate, pH 9) or use TFA with caution

(as it forms salts in situ).

Column: C18 or Phenyl-Hexyl (for better selectivity of the aromatic ring).[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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